1-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-3-amine

• IUPAC Name: 1-methyl-5-(1,2,4-triazol-1-ylmethyl)pyrazol-3-amine
• InChI: InChI=1S/C7H10N6/c1-12-6(2-7(8)11-12)3-13-5-9-4-10-13/h2,4-5H,3H2,1H3,(H2,8,11)
• InChI Key: SJUOUJSLSXAYOG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)N)CN2C=NC=N2
• Molecular Formula: C7H10N6
• Molecular Weight: 178.20 g/mol

Description

1-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-3-amine is a heterocyclic compound. It contains a pyrazole ring and a triazole ring, both of which are five-membered rings with nitrogen atoms.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, such as 1-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-3-amine, often involves the use of 3-amino-1,2,4-triazole. This compound acts as an effective mono-, bi-, and polynucleophile with different electrophiles in two, three, or multi-component and one-pot reactions.

Molecular Structure Analysis

The molecular structure of 1-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-3-amine is complex, with a total of 44 bonds, including 23 non-H bonds, 15 multiple bonds, 5 rotatable bonds, 15 aromatic bonds, 2 five-membered rings, 1 six-membered ring, 1 nine-membered ring, 1 tertiary amine (aliphatic), 1 Pyrrole, and 1 Triazole.

Chemical Reactions Analysis

1,2,4-Triazoles, such as 1-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-3-amine, are unique heterocyclic compounds that are present in an array of pharmaceuticals and biologically important compounds. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-3-amine include a melting point of 69 °C, a predicted boiling point of 412.1±55.0 °C, and a predicted density of 1.19±0.1 g/cm3. It is slightly soluble in chloroform and methanol.

Mechanism of Action

The mechanism of action of 1,2,4-triazole-containing compounds is largely due to their ability to form hydrogen bonds and dipole interactions with biological receptors. This makes them effective in various pharmaceutical applications.

Future Directions

The future research directions for 1,2,4-triazole-containing compounds, such as 1-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-3-amine, include finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds. These could be very useful for the discovery of new drug candidates.